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Compound of Interest

Compound Name: 4-Benzyl-4-hydroxypiperidine

Cat. No.: B046229

CAS Number: 51135-96-7

This technical guide provides an in-depth overview of 4-benzyl-4-hydroxypiperidine, a
versatile heterocyclic compound with significant applications in medicinal chemistry and drug
development. This document is intended for researchers, scientists, and professionals in the
pharmaceutical and chemical industries, offering comprehensive information on its chemical
properties, synthesis, biological significance, and commercial availability.

Chemical and Physical Properties

4-Benzyl-4-hydroxypiperidine is a white to cream-colored crystalline powder. Its chemical
structure consists of a piperidine ring substituted at the 4-position with both a benzyl group and
a hydroxyl group. This unique arrangement of functional groups makes it a valuable
intermediate for the synthesis of more complex molecules.[1]
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Property Value Reference

Molecular Formula C12H17NO [2]

Molecular Weight 191.27 g/mol [2]
White to cream crystals or

Appearance [1]
powder

CAS Number 51135-96-7 [2]

IUPAC Name 4-benzylpiperidin-4-ol [3]
OC1(CC2=CC=CC=C2)CCNC

SMILES [2]
C1
KJZBZOFESQSBCV-

INChl Key [2]
UHFFFAOYSA-N

Assay (GC) >96.0% [1]

Water Content <2.5% [1]

Synthesis

A common method for the synthesis of 4-benzyl-4-hydroxypiperidine and its derivatives is the
Mannich reaction. This one-pot three-component condensation reaction involves an aromatic
aldehyde, an amine, and a ketone.

Representative Experimental Protocol: Mannich
Reaction

The following is a representative protocol for the synthesis of a 4-benzyl-4-hydroxypiperidine
derivative, based on established methodologies.

Materials:
o Aromatic aldehyde (e.g., benzaldehyde)

o Ketone (e.g., acetone)
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Ammonium acetate or a primary amine

Ethanol

Hydrochloric acid

Sodium hydroxide

Diethyl ether
Procedure:
o A mixture of the aromatic aldehyde, ketone, and ammonium acetate is dissolved in ethanol.

e The reaction mixture is stirred at room temperature for a specified period, typically several
hours to a day.

o The progress of the reaction is monitored by thin-layer chromatography (TLC).

e Upon completion, the solvent is removed under reduced pressure.

e The residue is dissolved in water and acidified with hydrochloric acid.

e The aqueous layer is washed with diethyl ether to remove unreacted starting materials.

e The aqueous layer is then basified with a sodium hydroxide solution to precipitate the
product.

o The solid product is collected by filtration, washed with water, and dried.

» Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

Analytical Data

The structure and purity of 4-benzyl-4-hydroxypiperidine are typically confirmed using
spectroscopic methods.
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e 1H NMR and 3C NMR: High-resolution NMR spectroscopy is used to elucidate the chemical
structure. A study on a series of 4-benzyl-4-hydroxypiperidines reported their
characterization by *H and 3C NMR spectra in CDCls. The chemical shifts can be influenced
by the solvent used for analysis.

e Gas Chromatography (GC): GC is often used to determine the purity of the compound, with
assays typically showing >96.0% purity.[1]

Biological Significance and Applications

4-Benzyl-4-hydroxypiperidine serves as a crucial building block in the synthesis of various
pharmacologically active compounds.[1] Its derivatives have shown potential as therapeutic
agents, particularly as histamine H3 receptor antagonists.[4][5]

Histamine H3 Receptor Antagonism

The histamine H3 receptor is a presynaptic autoreceptor that modulates the release of
histamine and other neurotransmitters in the central nervous system.[6][7] Antagonists of the
H3 receptor are of significant interest for the treatment of various neurological and psychiatric
disorders, including cognitive impairment, Alzheimer's disease, and attention deficit
hyperactivity disorder (ADHD), by enhancing neurotransmitter release.[6][7] Derivatives of 4-
benzyl-4-hydroxypiperidine have been synthesized and evaluated for their affinity and
antagonist activity at the human H3 receptor.[5]

Below is a diagram illustrating the general signaling pathway of the histamine H3 receptor and
the role of antagonists.
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Click to download full resolution via product page

Histamine H3 Receptor Signaling Pathway and Antagonist Action

Commercial Suppliers

4-Benzyl-4-hydroxypiperidine is available from various chemical suppliers. The following
table provides a list of some suppliers. Note that availability and purity may vary.

Supplier Product Name Purity CAS Number
Thermo Scientific 4-Benzyl-4-
_ o 97% 51135-96-7
Chemicals hydroxypiperidine
4-BENZYL-4-
Sigma-Aldrich HYDROXYPIPERIDIN - 51135-96-7
E
) S 4-Benzyl-4-
Fisher Scientific 97% 51135-96-7

hydroxypiperidine

It is important to note that some suppliers may list the isomeric compound N-benzyl-4-
hydroxypiperidine (CAS 4727-72-4), which has a different chemical structure and properties.
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Researchers should verify the CAS number to ensure they are purchasing the correct

compound.

Experimental Workflows

The utilization of 4-benzyl-4-hydroxypiperidine in drug discovery typically follows a structured
workflow, from initial synthesis to biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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